1-Acetyl-2,3-dihydro-1H-indole-6-sulfonic acid methylamide

• IUPAC Name: 1-acetyl-N-methyl-2,3-dihydroindole-6-sulfonamide
• InChI: InChI=1S/C11H14N2O3S/c1-8(14)13-6-5-9-3-4-10(7-11(9)13)17(15,16)12-2/h3-4,7,12H,5-6H2,1-2H3
• InChI Key: OCRSQXXPDMMEQV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=C(C=C2)S(=O)(=O)NC
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

1-Acetyl-2,3-dihydro-1H-indole-6-sulfonic acid methylamide is a complex organic compound. It is related to 2,3-dihydro-1H-indole-6-sulfonic acid. The compound is often used in various scientific and medical applications.

Chemical Reactions Analysis

While specific chemical reactions involving 1-Acetyl-2,3-dihydro-1H-indole-6-sulfonic acid methylamide are not detailed in the available literature, indole derivatives are known to be involved in various chemical reactions.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

• Research has led to the development of new series of nitrogen and sulfur heterocyclic systems by linking indole with other rings like 1,2,4-triazole, pyridazine, and quinoxaline hybrids, showcasing the versatility of indole derivatives in synthesizing complex heterocyclic structures with potential for further study and application in various fields (Boraei et al., 2020).

Synthetic Methodologies

• Indole derivatives have been utilized in the synthesis of novel indole-2-carboxylic acids, revealing methodologies for introducing amino- and sulfur-containing substituents. These methods highlight the chemical flexibility and reactivity of indole derivatives, paving the way for the synthesis of compounds with potential pharmaceutical applications (Unangst et al., 1987).

Potential Biological Activity

• The creation of indole-based compounds with thioxopyridine derivatives indicates the exploration of indole derivatives in biological contexts. These compounds have been evaluated for antimicrobial activity, suggesting the possibility of developing new therapeutic agents from indole-based sulfonic acid derivatives (Attaby et al., 2007).

Advanced Materials and Catalysis

• Polymeric catalysts have been developed for the synthesis of new pyrido[2,3-b]indoles from indole derivatives, demonstrating the role of indole-based compounds in facilitating chemical reactions for material science applications. This indicates the potential use of such compounds in catalysis and material synthesis, contributing to advancements in these fields (Zohuri et al., 2013).

Mechanism of Action

Target of Action

The compound, also known as 1-acetyl-N-methyl-2,3-dihydroindole-6-sulfonamide, is an indole derivative . Indole derivatives have been found to bind with high affinity to multiple receptors , making them valuable for the development of new therapeutic derivatives .

Mode of Action

The mode of action of indole derivatives is diverse, depending on the specific derivative and its targets . They have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives affect a variety of biochemical pathways, again depending on the specific derivative and its targets . For example, some indole derivatives have been found to show inhibitory activity against influenza A .

Result of Action

The result of the compound’s action at the molecular and cellular level depends on its specific targets and mode of action. For example, some indole derivatives have been found to have anti-inflammatory and analgesic activities .